Cas no 1807276-35-2 (Methyl 3-cyano-4,5-dihydroxybenzoate)

• Product Name: Methyl 3-cyano-4,5-dihydroxybenzoate
• CAS No: 1807276-35-2
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 4795524
• Update Time: 2023-08-17

Methyl 3-cyano-4,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4,5-dihydroxybenzoate

• Inchi： 1S/C9H7NO4/c1-14-9(13)5-2-6(4-10)8(12)7(11)3-5/h2-3,11-12H,1H3
• InChI Key： ARYRVSXXGXTSKU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C(=C(C=1)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 90.6